Cas no 18769-86-3 (Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis-)

• Product Name: Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis-
• CAS No: 18769-86-3
• MF: C₃₂H₂₀Si
• MW: 432.586709022522
• CID: 231099
• PubChem ID: 233884
• Update Time: 2025-04-19

Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1'',1'''-(silanetetrayltetrakis-2,1-ethynediyl)tetrakis-
• tetrakis(2-phenylethynyl)silane
• Tetrakis-phenylaethinyl-silan
• tetrakis(phenylethynyl)silane
• WMHYYXOHVQKQLL-UHFFFAOYSA-N
• NSC-33024
• Silane, tetrakis(phenylethynyl)-
• NSC33024
• DTXSID30283703
• 18769-86-3
• Tetrakis(phenylethynyl)silane #

• Inchi： 1S/C32H20Si/c1-5-13-29(14-6-1)21-25-33(26-22-30-15-7-2-8-16-30,27-23-31-17-9-3-10-18-31)28-24-32-19-11-4-12-20-32/h1-20H
• InChI Key： WMHYYXOHVQKQLL-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 432.13300
• Monoisotopic Mass: 432.133427172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.79880